Cas no 41208-07-5 (Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl-)

Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl- structure
41208-07-5 structure
Product Name:Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl-
CAS No:41208-07-5
MF:C25H30N2
MW:358.519106388092
CID:329033
PubChem ID:99342
Update Time:2025-04-19

Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2,4-trimethyl-6-[(2,2,4-trimethyl-1H-quinolin-6-yl)methyl]-1H-quinoline
    • Sensorad
    • 2,2,4,2',2',4'-hexamethyl-1,2,1',2'-tetrahydro-6,6'-m
    • 6,6'-Methylene bis(2,2,4-trimethyl-1,2-dihydroquinoline)
    • 6,6'-methylene-bis-(2,2,4-trimethyl-1,2-dihydrochinoline)
    • 6,6'-methylene-bis(2,2,4-trimethyl-1,2-dihydroquinoline)
    • Bis-(2,2,4-trimethyl-1,2-dihydro-[6]chinolyl)-methan
    • bis-(2,2,4-trimethyl-1,2-dihydro-[6]quinolyl)-methane
    • BRN 0323757
    • MTDQ
    • Quinoline, 6,6'-methylenebis(1,2-dihydro-2,2,4-trimethyl)-
    • SMR000528793
    • 6,6'-METHYLENEBIS(2,2,4-TRIMETHYL-1,2-DIHYDROQUINOLINE)
    • SCHEMBL9450756
    • CHEMBL1440240
    • BIS(1,2-DIHYDRO-2,2,4-TRIMETHYL-6-QUINOLYL)METHANE
    • Quinoline,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl-
    • DTXSID30194128
    • 41208-07-5
    • ADHZMOYUJKFKSE-UHFFFAOYSA-N
    • 4-23-00-01927 (Beilstein Handbook Reference)
    • NSC-217697
    • Quinoline,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl]-
    • NCGC00246775-01
    • 6BX61HE35O
    • UNII-6BX61HE35O
    • Quinoline, 6,6'-methylenebis(1,2-dihydro-2,2,4-trimethyl-
    • 6,6'-methylene-bis-(2,2,4-trimethyl-1,2-dihydroquinoline)
    • MLS000756546
    • Quinoline, 6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl]-
    • NSC217697
    • 6,6'-Methylenebis(1,2-dihydro-2,2,4-trimethylquinoline)
    • NSC 217697
    • Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl-
    • Inchi: 1S/C25H30N2/c1-16-14-24(3,4)26-22-9-7-18(12-20(16)22)11-19-8-10-23-21(13-19)17(2)15-25(5,6)27-23/h7-10,12-15,26-27H,11H2,1-6H3
    • InChI Key: ADHZMOYUJKFKSE-UHFFFAOYSA-N
    • SMILES: N1C2C=CC(=CC=2C(C)=CC1(C)C)CC1C=CC2=C(C=1)C(C)=CC(C)(C)N2

Computed Properties

  • Exact Mass: 358.2411
  • Monoisotopic Mass: 358.241
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • Density: 1.1393 (rough estimate)
  • Melting Point: 84.5°C
  • Boiling Point: 480.93°C (rough estimate)
  • Flash Point: 311.9°C
  • Refractive Index: 1.7620 (estimate)
  • PSA: 24.06
  • LogP: 6.76820
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